Cas no 24827-38-1 (4,5-BIS-(4-METHOXY-PHENYL)-THIAZOL-2-YLAMINE)

• Product Name: 4,5-BIS-(4-METHOXY-PHENYL)-THIAZOL-2-YLAMINE
• CAS No: 24827-38-1
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• MDL: MFCD02641119
• CID: 855360
• PubChem ID: 1481725
• Update Time: 2025-04-19

4,5-BIS-(4-METHOXY-PHENYL)-THIAZOL-2-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 4,5-BIS-(4-METHOXY-PHENYL)-THIAZOL-2-YLAMINE
• 2-amino-4,5-bis(4-methoxyphenyl)thiazole
• 4,5-bis(4-methoxyphenyl)-1,3-thiazole-2-ylamine
• 4,5-bis-(4-methoxyphenyl)-2-aminothiazole
• AC1LS3ER
• CHEMBL394400
• Oprea1_874223
• SBB042550
• BDBM50451080
• STK787337
• CCG-317129
• VUQJYRXMLSGBKQ-UHFFFAOYSA-N
• SCHEMBL8067414
• 2-Thiazolamine, 4,5-bis(4-methoxyphenyl)-
• SB82862
• bis(4-methoxyphenyl)-1,3-thiazol-2-amine
• Z48847550
• ZAA82738
• 6T-0265
• DTXSID70363230
• AKOS000115989
• 4,5-bis(4-methoxyphenyl)thiazol-2-amine
• 4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-amine
• 24827-38-1
• MFCD02641119
• EN300-02906
• E80266

• MDL： MFCD02641119
• Inchi： 1S/C17H16N2O2S/c1-20-13-7-3-11(4-8-13)15-16(22-17(18)19-15)12-5-9-14(21-2)10-6-12/h3-10H,1-2H3,(H2,18,19)
• InChI Key： VUQJYRXMLSGBKQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(=CC=2)OC)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 312.09300
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 85.61000
• LogP: 4.65770